Cas no 2229565-28-8 (tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229565-28-8
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6123052
• PubChem ID: 165781261
• Update Time: 2025-08-02

tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate
• 2229565-28-8
• EN300-1890308
• tert-butyl N-[1-(2-chloro-4-methoxyphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(18)16-12(8-17)10-6-5-9(19-4)7-11(10)15/h5-8,12H,1-4H3,(H,16,18)
• InChI Key： QVCNHWGEQNLYHX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229565-28-8)

tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate, with the CAS number 2229565-28-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a substituted phenyl moiety. These characteristics make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate consists of a tert-butyl group attached to a carbamate functional group, which is further linked to a 1-(2-chloro-4-methoxyphenyl)-2-oxoethyl moiety. The presence of the tert-butyl group provides enhanced stability and solubility, while the substituted phenyl ring contributes to the compound's reactivity and biological activity. This combination of structural elements makes it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate in various medicinal applications. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The tert-butyl carbamate group is known to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. Additionally, the 2-chloro-4-methoxyphenyl substituent has been associated with improved binding affinity to specific biological targets, such as enzymes and receptors.

In the context of drug discovery, tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate serves as an important building block for the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate group can be designed to release the active drug under specific physiological conditions, thereby improving drug delivery and reducing side effects. This approach has been successfully applied in the development of several clinically approved drugs.

The synthesis of tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate typically involves multi-step reactions, including nucleophilic substitution, condensation, and protection/deprotection steps. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the compound meets stringent quality standards required for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and analyze the compound.

Beyond its use in drug development, tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate has also found applications in other areas of chemistry and biology. For example, it can be used as a reagent in organic synthesis to introduce specific functional groups into target molecules. Its reactivity and selectivity make it a valuable tool for chemists working on complex molecular architectures. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science.

In summary, tert-butyl N-1-(2-chloro-4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229565-28-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for various applications, from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.